Cas no 10447-10-6 (4-Methylnaphthalene-1-sulfonamide)

• Product Name: 4-Methylnaphthalene-1-sulfonamide
• CAS No: 10447-10-6
• MF: C₁₁H₁₁NO₂S
• MW: 221.2755
• MDL: MFCD09881050
• CID: 3042386
• PubChem ID: 15695368
• Update Time: 2025-06-10

4-Methylnaphthalene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Methylnaphthalene-1-sulfonamide
• 4-methyl-1-naphthalenesulfonamide
• AK522695
• DS-19090
• AQ-390/42850131
• 4-methyl-naphthalene-1-sulfonic acid amide
• SCHEMBL2649239
• MFCD09881050
• SB79646
• AKOS013757448
• EN300-276830
• CS-0061330
• DB-412841
• 10447-10-6
• C11167

• MDL： MFCD09881050
• Inchi： 1S/C11H11NO2S/c1-8-6-7-11(15(12,13)14)10-5-3-2-4-9(8)10/h2-7H,1H3,(H2,12,13,14)
• InChI Key： WOBBRWHKRDQDRS-UHFFFAOYSA-N
• SMILES： S(C1=C([H])C([H])=C(C([H])([H])[H])C2=C([H])C([H])=C([H])C([H])=C21)(N([H])[H])(=O)=O

Computed Properties

• Exact Mass: 221.05104977g/mol
• Monoisotopic Mass: 221.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.5
• XLogP3: 2.1

4-Methylnaphthalene-1-sulfonamide Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 4-Methylnaphthalene-1-sulfonamide

Comprehensive Overview of 4-Methylnaphthalene-1-sulfonamide (CAS No. 10447-10-6): Properties, Applications, and Industry Insights

4-Methylnaphthalene-1-sulfonamide (CAS No. 10447-10-6) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications. This sulfonamide derivative, featuring a methyl-substituted naphthalene core, has garnered significant attention in pharmaceutical, agrochemical, and material science research. With the growing demand for high-performance intermediates and functionalized aromatic compounds, this molecule has become a subject of increasing interest among chemists and industrial researchers.

The compound's molecular formula, C₁₁H₁₁NO₂S, reveals its sulfonamide functional group (-SO₂NH₂) attached to the 1-position of a 4-methylnaphthalene scaffold. This specific arrangement contributes to its distinctive physicochemical properties, including moderate water solubility and thermal stability. Recent studies have explored its potential as a building block for more complex molecular architectures, particularly in the development of specialty chemicals and advanced materials.

In the pharmaceutical sector, 4-Methylnaphthalene-1-sulfonamide has shown promise as a precursor for bioactive molecules. Researchers are investigating its potential in designing novel enzyme inhibitors and receptor modulators, capitalizing on the sulfonamide group's known pharmacological properties. The compound's aromatic system provides excellent π-stacking capabilities, making it valuable for drug design applications where molecular recognition is crucial.

From an industrial perspective, this compound serves as a valuable intermediate in the synthesis of dyes, pigments, and optical brighteners. Its naphthalene backbone contributes to the lightfastness and color properties of derived products, while the sulfonamide moiety enhances solubility and processability. Manufacturers of high-performance coatings and polymer additives have shown particular interest in its potential applications.

Recent advancements in green chemistry have spurred investigations into more sustainable production methods for 4-Methylnaphthalene-1-sulfonamide. Researchers are exploring catalytic processes and solvent-free conditions to reduce environmental impact while maintaining high yields. These developments align with the chemical industry's growing emphasis on eco-friendly synthesis and sustainable manufacturing practices.

Analytical characterization of CAS No. 10447-10-6 typically involves techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods confirm the compound's purity and structural integrity, which are critical for research and industrial applications. Standard specifications often require a minimum purity of 98%, with particular attention to the absence of polycyclic aromatic hydrocarbon impurities.

The global market for naphthalene derivatives like 4-Methylnaphthalene-1-sulfonamide continues to expand, driven by demand from emerging economies and high-tech industries. Market analysts project steady growth in the coming years, particularly for applications in electronic materials and specialty chemicals. This trend reflects the compound's versatility and the chemical industry's ongoing innovation in functional materials development.

Safety considerations for handling 4-Methylnaphthalene-1-sulfonamide follow standard laboratory protocols for organic compounds. Proper personal protective equipment (PPE) including gloves and safety glasses is recommended. While not classified as hazardous under normal conditions, prudent handling practices should be observed to minimize exposure and ensure workplace safety.

Future research directions for this compound may explore its potential in energy storage applications, particularly as a component in organic batteries or supercapacitors. The compound's redox-active properties and aromatic stability make it an interesting candidate for next-generation energy materials. Additionally, its potential in molecular electronics and organic semiconductors warrants further investigation.

For researchers and industry professionals seeking detailed technical information about CAS 10447-10-6, comprehensive spectral data and physicochemical parameters are available through specialized chemical databases. These resources provide essential information for process development and quality control in industrial applications, as well as for academic research projects focusing on aromatic sulfonamide chemistry.